Cas no 7475-56-1 (Chlorodiphenylacetic Acid)

• Product Name: Chlorodiphenylacetic Acid
• CAS No: 7475-56-1
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 565715
• PubChem ID: 81990
• Update Time: 2025-05-26

Chlorodiphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-chloro-a-phenyl-
• chlorodiphenylacetic acid
• 2,2-diphenyl-2-chloroacetic acid
• AC1L32IL
• AC1Q3GFC
• AG-G-97501
• chloro(diphenyl)acetic acid
• chloro-diphenyl-acetic acid
• NCIStruc1_000674
• NSC400464
• SureCN41202
• NCGC00014889
• EINECS 231-277-8
• 2-Chloro-alpha-phenylphenyl-acetic acid
• NCI400464
• NCGC00097990-01
• NCGC00014889-02
• Chlorodiphenyl acetic acid
• DTXSID00225731
• 2-chloro-2,2-diphenylacetic acid
• NCIStruc2_001221
• CHEMBL1741929
• NSC 400464
• LS-12658
• NSC-400464
• J-509008
• EBK7UX6RTX
• 7475-56-1
• Benzeneacetic acid, alpha-chloro-alpha-phenyl-
• NCI60_003739
• NS00047426
• CCG-37810
• Acetic acid, chlorodiphenyl-
• Diphenylchloressigsaure
• alpha-Chloro-alpha-phenylbenzeneacetic acid
• SCHEMBL41202
• Chlorodiphenylacetic Acid

• Inchi： 1S/C14H11ClO2/c15-14(13(16)17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,16,17)
• InChI Key： UJRMHFPTLFNSTA-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.283
• Boiling Point: 372.7°C at 760 mmHg
• Flash Point: 179.2°C
• Refractive Index: 1.604
• PSA: 37.3

Additional information on Chlorodiphenylacetic Acid

Recent Advances in the Study of Chlorodiphenylacetic Acid (7475-56-1): A Comprehensive Research Brief

Chlorodiphenylacetic Acid (CAS: 7475-56-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, metabolic pathways, and as a biochemical tool. This research brief aims to summarize the latest findings related to Chlorodiphenylacetic Acid, focusing on its synthesis, biological activity, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for Chlorodiphenylacetic Acid, highlighting its role as an intermediate in the production of novel pharmaceuticals. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study also explored its stability under various pH conditions, providing valuable insights for formulation development.

In another groundbreaking study, researchers examined the biological activity of Chlorodiphenylacetic Acid in vitro. The compound demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These findings were further supported by molecular docking simulations, which revealed strong binding affinities to key protein targets.

Recent advancements in analytical methodologies have also enhanced our understanding of Chlorodiphenylacetic Acid's pharmacokinetic properties. A 2024 study employed high-performance liquid chromatography (HPLC) to assess the compound's bioavailability and metabolic stability. The results indicated favorable absorption profiles, making it a promising candidate for further preclinical evaluation.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Chlorodiphenylacetic Acid for industrial applications. Future research directions may focus on green chemistry approaches to improve yield and reduce environmental impact. Additionally, in vivo studies are needed to validate its therapeutic efficacy and safety profile.

In conclusion, Chlorodiphenylacetic Acid (7475-56-1) continues to be a compound of high interest in chemical and pharmaceutical research. Its diverse biological activities and potential therapeutic applications warrant further investigation. This brief underscores the importance of ongoing research to fully realize its potential in drug discovery and development.